1-Propyl-3-butyl-8-methylxanthine

• CAS RN: 81250-24-0
• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 3-butyl-8-methyl-1-propyl-7H-purine-2,6-dione
• InChI: InChI=1S/C13H20N4O2/c1-4-6-8-16-11-10(14-9(3)15-11)12(18)17(7-5-2)13(16)19/h4-8H2,1-3H3,(H,14,15)
• InChI Key: QMRNVBQRDCPVDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C

Description

1-Propyl-3-butyl-8-methylxanthine is a useful research compound. Its molecular formula is C13H20N4O2 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Propyl-3-butyl-8-methylxanthine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Propyl-3-butyl-8-methylxanthine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5 g of 1-allyl-3-butyl-8-methyl xanthine (Example 1) are dissolved in 100 ml of ethanol in a hydrogenation apparatus, followed by the addition of 500 mg of Pd (10%)/C. Hydrogenation is carried out at ambient temperature until the consumption of hydrogen is over (approximately 1 hour). The mixture is filtered under heat, the precipitate is washed with ethanol and the solvent is evaporated from the filtrate, leaving 5 g of colourless crystals which are recrystallised from methanol. Mp: 174°-175° C. C-NMR (Table 2).